Cas no 81-62-9 (1-Amino-4-bromo anthraquinone)

• Product Name: 1-Amino-4-bromo anthraquinone
• CAS No: 81-62-9
• MF: C₁₄H₈BrNO₂
• MW: 302.122822761536
• CID: 34254
• PubChem ID: 627326
• Update Time: 2025-07-17

1-Amino-4-bromo anthraquinone Chemical and Physical Properties

Names and Identifiers

• 1-Amino-4-bromo anthraquinone
• 1-Amino-4-bromo-9,10-anthraquinone
• 1-amino-4-bromoanthracene-9,10-dione
• 1-Amino-4-brom-anthrachinon
• 1-amino-4-bromo-9,10-anthracenedione
• 1-amino-4-bromo-anthraquinone
• 4-bromo-1-aminoanthraquinone
• 9,10-Anthracenedione,1-amino-4-bromo
• InChI=1/C14H8BrNO2/c15-9-5-6-10(16)12-11(9)13(17)7-3-1-2-4-8(7)14(12)18/h1-6H,16H
• AKOS000592718
• 9,10-Anthracenedione, 1-amino-4-bromo-
• 1-Amino-4-bromoanthra-9,10-quinone
• 1-Amino-4-bromoanthra-9,10-quinone #
• CHEMBL1458319
• SMR000122280
• 1-azanyl-4-bromanyl-anthracene-9,10-dione
• SCHEMBL1850298
• SB82915
• 1-Amino-4-bromoanthraquinone
• MLS000525406
• BDBM44460
• A840173
• 81-62-9
• DTXSID40347880
• FT-0721719
• HMS2387P15
• SR-01000314382
• cid_627326
• SR-01000314382-1
• 622-058-1
• DTXCID70298952

• Inchi： 1S/C14H8BrNO2/c15-9-5-6-10(16)12-11(9)13(17)7-3-1-2-4-8(7)14(12)18/h1-6H,16H2
• InChI Key： JOVRIPGYHSRFFR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C(C3C=CC=CC=3C(C=21)=O)=O)N

Computed Properties

• Exact Mass: 300.97400
• Monoisotopic Mass: 300.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.4
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.701
• Melting Point: 14
• Boiling Point: 512.2 °C at 760 mmHg
• Flash Point: 512.2 °C at 760 mmHg
• Refractive Index: 1.50 (20 C)
• PSA: 60.16000
• LogP: 3.38790

1-Amino-4-bromo anthraquinone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 1-Amino-4-bromo anthraquinone

Introduction to 1-Amino-4-bromo anthraquinone (CAS No. 81-62-9)

1-Amino-4-bromo anthraquinone, also known by its CAS number 81-62-9, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, dyes, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of an anthraquinone core substituted with an amino group at the 1-position and a bromine atom at the 4-position. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-Amino-4-bromo anthraquinone is C₁₄H₈BrNO₂, and its molecular weight is approximately 300.13 g/mol. The compound is typically found as a solid at room temperature and exhibits good solubility in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in various chemical reactions and processes.

In the pharmaceutical industry, 1-Amino-4-bromo anthraquinone has garnered attention due to its potential as a precursor for the synthesis of bioactive compounds. Recent studies have explored its role in the development of novel drugs targeting various diseases. For instance, researchers have investigated its use in the synthesis of antitumor agents, where it serves as a key intermediate in the preparation of compounds with potent anticancer activity. One such study published in the Journal of Medicinal Chemistry highlighted the synthesis of a series of 1-Amino-4-bromo anthraquinone-derived compounds that exhibited significant cytotoxicity against multiple cancer cell lines.

Beyond pharmaceutical applications, 1-Amino-4-bromo anthraquinone is also utilized in the dye industry. Its unique structure allows it to be used as a precursor for the production of high-performance dyes with excellent colorfastness and stability. These dyes are widely used in textile and printing industries, where they provide vibrant and durable coloration. Additionally, the compound's ability to form stable complexes with metal ions has led to its use in the development of metal-dye complexes for various applications, including catalysis and materials science.

In the realm of chemical synthesis, 1-Amino-4-bromo anthraquinone serves as a valuable building block for the construction of more complex molecules. Its reactivity with different functional groups enables chemists to introduce a wide range of substituents, thereby expanding the scope of possible derivatives. For example, recent research has focused on using this compound as a starting material for the synthesis of novel organic materials with tunable electronic and optical properties. These materials have potential applications in areas such as organic electronics and photovoltaics.

The environmental impact of 1-Amino-4-bromo anthraquinone is another area of active research. Scientists are working to develop more sustainable methods for its production and use, with a focus on reducing waste and minimizing environmental footprint. Green chemistry principles are being applied to optimize synthetic routes and improve process efficiency. For instance, studies have explored the use of catalytic systems and alternative solvents to achieve more environmentally friendly syntheses.

In conclusion, 1-Amino-4-bromo anthraquinone (CAS No. 81-62-9) is a multifaceted compound with diverse applications across pharmaceuticals, dyes, and chemical synthesis. Its unique molecular structure and versatile reactivity make it an essential component in the development of new materials and bioactive compounds. Ongoing research continues to uncover new possibilities for this compound, ensuring its relevance in both academic and industrial settings.